![molecular formula C12H16N4O3 B2667587 2-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetamido)propanamide CAS No. 2034207-55-9](/img/structure/B2667587.png)
2-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetamido)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetamido)propanamide is a chemical compound with a molecular formula of C15H18N4O3. It is also known as CP-690,550 and is a potent inhibitor of Janus kinase 3 (JAK3). JAK3 is a crucial enzyme involved in the signaling pathways of cytokines, which play a significant role in immune responses. CP-690,550 has been studied extensively for its potential therapeutic applications in autoimmune diseases, transplant rejection, and certain types of cancers.
Scientific Research Applications
Antinociceptive Activity
Research on similar compounds, such as various 3(2H)-pyridazinone derivatives, has shown significant antinociceptive activities. These compounds were found to be more potent than aspirin in antinociceptive tests, indicating potential application in pain management (Doğruer, Şahin, Ünlü, & Ito, 2000).
Analgesic and Anti-Inflammatory Properties
Pyridazinone derivatives have been synthesized and evaluated for analgesic and anti-inflammatory activities. Many of these compounds exhibited significant potency against pain and inflammation, suggesting potential applications in the treatment of related conditions (Doğruer & Şahin, 2003).
Histamine H3 Receptor Inverse Agonist
A study on a related pyridazin-3-one derivative identified it as a potent, selective histamine H3 receptor inverse agonist, suggesting its use in treating attentional and cognitive disorders. This implies potential applications in neurology and psychiatry (Hudkins et al., 2011).
Cardiotonic Effects
Dihydropyridazinone derivatives have been found to have potent positive inotropic effects in dogs. This suggests their potential use in treating heart conditions such as heart failure (Robertson et al., 1986).
Synthesis of Fused Azines
Pyridazin-3-one derivatives have been used in the synthesis of various fused azines, indicating their importance in the development of new chemical entities for potential pharmaceutical applications (Ibrahim & Behbehani, 2014).
Antiepileptic Activity
Research on pyrrolidone butanamides, similar in structure to the compound , has shown significant antiepileptic activity. This suggests potential applications in the treatment of epilepsy (Kenda et al., 2004).
properties
IUPAC Name |
2-[[2-(3-cyclopropyl-6-oxopyridazin-1-yl)acetyl]amino]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O3/c1-7(12(13)19)14-10(17)6-16-11(18)5-4-9(15-16)8-2-3-8/h4-5,7-8H,2-3,6H2,1H3,(H2,13,19)(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSHQSKLURBJLIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N)NC(=O)CN1C(=O)C=CC(=N1)C2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetamido)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.